Cas no 2228379-62-0 (2-azido-2-4-(propan-2-yloxy)phenylethan-1-ol)

• Product Name: 2-azido-2-4-(propan-2-yloxy)phenylethan-1-ol
• CAS No: 2228379-62-0
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5999036
• PubChem ID: 165713968
• Update Time: 2025-05-19

2-azido-2-4-(propan-2-yloxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-4-(propan-2-yloxy)phenylethan-1-ol
• 2-azido-2-[4-(propan-2-yloxy)phenyl]ethan-1-ol
• EN300-1791393
• 2228379-62-0

• Inchi： 1S/C11H15N3O2/c1-8(2)16-10-5-3-9(4-6-10)11(7-15)13-14-12/h3-6,8,11,15H,7H2,1-2H3
• InChI Key： VGLQNMYWXVSAAQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(CO)N=[N+]=[N-])C(C)C

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-azido-2-4-(propan-2-yloxy)phenylethan-1-ol

2-Azido-2-[4-(propan-2-yloxy)phenyl]ethan-1-ol: A Comprehensive Overview

The compound 2-Azido-2-[4-(propan-2-yloxy)phenyl]ethan-1-ol (CAS No. 2228379-62-0) is a versatile organic molecule with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines an azide group (-N₃) with a phenolic ether moiety, making it a valuable building block for various chemical transformations. The azide group is particularly notable for its reactivity in click chemistry reactions, such as the Huisgen cycloaddition, which has revolutionized the way chemists construct complex molecules with high precision.

Recent advancements in synthetic methodologies have further highlighted the potential of 2-Azido-2-[4-(propan-2-yloxy)phenyl]ethan-1-ol in drug discovery and materials engineering. For instance, researchers have utilized this compound as a precursor for synthesizing bioactive molecules with potential anti-inflammatory and anticancer properties. The phenolic ether group in the molecule provides additional functional diversity, enabling chemists to explore a wide range of substitution and coupling reactions. This dual functionality makes the compound an attractive candidate for designing multifunctional materials, such as stimuli-responsive polymers and advanced drug delivery systems.

The synthesis of CAS No. 2228379-62-0 typically involves a multi-step process that combines nucleophilic substitution and oxidation reactions. Recent studies have optimized these steps to improve yield and purity, leveraging modern catalytic systems and green chemistry principles. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of constructing the phenolic ether moiety. Such advancements not only make the synthesis more environmentally friendly but also pave the way for large-scale production of this compound for industrial applications.

In terms of applications, 2-Azido-2-[4-(propan-2-yloxy)phenyl]ethan-1-ol has found significant utility in click chemistry-based drug design. The azide group serves as a reactive handle for forming covalent bonds with alkyne-containing molecules, enabling the creation of diverse heterocyclic structures with potential therapeutic value. Recent research has demonstrated its use in synthesizing small-molecule inhibitors targeting key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the importance of this compound in advancing precision medicine.

Beyond medicinal chemistry, CAS No. 2228379-62-0 has also been explored in materials science for its potential in creating advanced polymers and coatings. The azide group's reactivity allows for the incorporation of this compound into polymer networks via click chemistry, resulting in materials with tailored mechanical and thermal properties. For instance, recent studies have reported its use in developing self-healing polymers that can repair damage under specific conditions, opening new avenues for sustainable materials development.

From a structural perspective, [4-(propan-2-yloxy)phenyl] is a key feature of this compound that contributes to its stability and reactivity. The propanol group attached to the phenyl ring provides steric bulk, which can influence both the molecule's solubility and its ability to participate in specific chemical transformations. This structural characteristic has been exploited in recent studies to design more efficient catalysts for organic reactions, further highlighting the compound's versatility.

In conclusion, CAS No. 22837961, commonly referred to as [4-(propanoyloxy)phenyl]ethanol, is a multifaceted organic compound with wide-ranging applications across various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to push the boundaries of chemical synthesis and material innovation. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is set to grow even further.